Cas no 1803901-71-4 (5-Fluoro-1H-benzimidazole-6-carbonyl chloride)

• Product Name: 5-Fluoro-1H-benzimidazole-6-carbonyl chloride
• CAS No: 1803901-71-4
• MF: C₈H₄ClFN₂O
• MW: 198.581563949585
• CID: 4825244
• Update Time: 2025-08-05

5-Fluoro-1H-benzimidazole-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1H-benzimidazole-6-carbonyl chloride

• Inchi： 1S/C8H4ClFN2O/c9-8(13)4-1-6-7(2-5(4)10)12-3-11-6/h1-3H,(H,11,12)
• InChI Key： CFAKMRABNZZRJH-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC2=C(C=1)N=CN2)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8

Additional information on 5-Fluoro-1H-benzimidazole-6-carbonyl chloride

Comprehensive Overview of 5-Fluoro-1H-benzimidazole-6-carbonyl chloride (CAS No. 1803901-71-4): Properties, Applications, and Industry Insights

The chemical compound 5-Fluoro-1H-benzimidazole-6-carbonyl chloride (CAS No. 1803901-71-4) is a specialized benzimidazole derivative with significant relevance in pharmaceutical and agrochemical research. This carbonyl chloride variant is widely recognized for its role as a key intermediate in synthesizing biologically active molecules. Its unique structure, featuring a fluorine substituent at the 5-position and a reactive acyl chloride group, makes it invaluable for constructing complex heterocyclic frameworks.

Recent trends in drug discovery highlight the growing demand for fluorinated benzimidazoles, as evidenced by increased searches for terms like "fluorine in medicinal chemistry" and "benzimidazole drug scaffolds." The 5-Fluoro-1H-benzimidazole-6-carbonyl chloride addresses this need by offering a versatile building block for targeted therapeutics, particularly in oncology and antimicrobial development. Researchers frequently explore its potential through queries such as "benzimidazole carbonyl chloride applications" and "CAS 1803901-71-4 synthetic uses," reflecting its importance in modern small-molecule drug design.

From a synthetic chemistry perspective, this compound exhibits remarkable reactivity due to its electron-withdrawing fluorine and highly electrophilic carbonyl chloride moiety. Laboratory protocols often emphasize its handling under anhydrous conditions, with search terms like "handling benzimidazole acyl chlorides" gaining traction among organic chemists. The compound's crystalline solid form (typically off-white to pale yellow) and stability data are frequently documented in technical literature, addressing common queries about "5-Fluoro-1H-benzimidazole-6-carbonyl chloride characterization."

Industrial applications of CAS 1803901-71-4 extend beyond pharmaceuticals. The agrochemical sector utilizes related fluorinated benzimidazoles in developing next-generation crop protection agents, aligning with the global push for sustainable agriculture. This connection explains the rising search volume for terms like "benzimidazole pesticides" and "fluoro-agrochemical intermediates." Environmental considerations also drive interest in the compound's green chemistry applications, particularly in catalytic processes that minimize waste generation.

Quality control parameters for 5-Fluoro-1H-benzimidazole-6-carbonyl chloride remain a critical discussion point, with analytical chemists frequently searching for "HPLC methods for benzimidazole derivatives" and "CAS 1803901-71-4 purity standards." Advanced characterization techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to verify its structural integrity. The compound's storage conditions (typically 2-8°C under inert atmosphere) and shelf life considerations also feature prominently in technical discussions.

Emerging research directions explore the compound's potential in material science, particularly for designing organic electronic materials. The conjugated π-system of the benzimidazole core, combined with the fluorine atom's electronic effects, makes 1803901-71-4 a candidate for developing molecular semiconductors. This interdisciplinary application responds to growing searches about "benzimidazoles in OLEDs" and "fluorinated organic electronics," showcasing the compound's versatility beyond traditional chemical applications.

Regulatory compliance remains essential when working with 5-Fluoro-1H-benzimidazole-6-carbonyl chloride. While not classified as hazardous under standard protocols, proper laboratory safety measures (evidenced by searches for "benzimidazole derivative handling guidelines") are strongly recommended. The compound's material safety data sheet (MSDS) provides detailed information about its physicochemical properties, including melting point range, solubility profile, and recommended personal protective equipment (PPE) during handling.

The global market for fluorinated benzimidazole intermediates continues to expand, with CAS 1803901-71-4 maintaining steady demand across North American, European, and Asian research centers. Procurement specialists often search for "5-Fluoro-1H-benzimidazole-6-carbonyl chloride suppliers" and "bulk pricing for benzimidazole derivatives," reflecting its commercial importance. Recent supply chain analyses suggest increasing interest in custom synthesis services for this compound, particularly for labeled isotopes used in mechanistic studies.

Future perspectives on 1803901-71-4 involve its potential in combinatorial chemistry and high-throughput screening platforms. The compound's modular reactivity enables efficient library generation for drug discovery campaigns, addressing pharmaceutical industry needs for diverse chemical space exploration. Computational chemists increasingly investigate its molecular docking characteristics, as seen in searches for "benzimidazole-protein interactions" and "fluoro-substituted pharmacophores." These developments position 5-Fluoro-1H-benzimidazole-6-carbonyl chloride as a compound of enduring scientific and industrial significance.